Cas no 140846-94-2 (4-octanamidobutanoic acid)

• Product Name: 4-octanamidobutanoic acid
• CAS No: 140846-94-2
• MF: C₁₂H₂₃NO₃
• MW: 229.315923929214
• MDL: MFCD11194701
• CID: 171768
• PubChem ID: 10105223
• Update Time: 2025-04-19

4-octanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(1-oxooctyl)amino]-
• 4RO8
• N-(Octanoylamino)butyric acid
• N-Octanoyl-GABA
• 4D2462W14W
• 4-(octanoylamino)butanoic Acid
• 4-octanamidobutanoicacid
• 4-octanamidobutanoic acid
• N-Capryloyl-4-aminobutyric acid
• Q27259429
• N-Octanoyl-4-aminobutyric acid
• 140846-94-2
• UNII-4D2462W14W
• AKOS008119006
• N-octanoyl-gamma-aminobutyric acid
• Butanoic acid, 4-((1-oxooctyl)amino)-
• CS-0258055
• EN300-68948

• MDL： MFCD11194701
• Inchi： 1S/C12H23NO3/c1-2-3-4-5-6-8-11(14)13-10-7-9-12(15)16/h2-10H2,1H3,(H,13,14)(H,15,16)
• InChI Key： VPSVFGVVDYMKMK-UHFFFAOYSA-N
• SMILES： O=C(CCCCCCC)NCCCC(=O)O

Computed Properties

• Exact Mass: 229.16789
• Monoisotopic Mass: 229.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• PSA: 66.4